Cas no 947618-07-7 ((S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole)
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- MFCD34598660
- 947618-07-7
- G68344
- (S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole
-
- Inchi: InChI=1S/C28H32NOP/c1-27(2,3)25-20-30-26(29-25)28(4,5)23-18-12-13-19-24(23)31(21-14-8-6-9-15-21)22-16-10-7-11-17-22/h6-19,25H,20H2,1-5H3/t25-/m1/s1
- InChI Key: HBJSADZQXYZTTQ-RUZDIDTESA-N
- SMILES: CC(C)(C)C1COC(=N1)C(C)(C)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 429.22215164g/mol
- Monoisotopic Mass: 429.22215164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 21.6Ų
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01399399-50mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 50mg |
¥655.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01399399-100mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 100mg |
¥982.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01399399-250mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 250mg |
¥1473.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01399399-1g |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 1g |
¥3681.0 | 2024-04-17 | |
| Ambeed | A1475115-50mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 50mg |
$115.0 | 2025-04-14 | |
| Ambeed | A1475115-100mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 100mg |
$170.0 | 2025-04-14 | |
| Ambeed | A1475115-250mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 250mg |
$254.0 | 2025-04-14 | |
| Ambeed | A1475115-1g |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 1g |
$630.0 | 2025-04-14 | |
| 1PlusChem | 1P0251HN-50mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 50mg |
$105.00 | 2024-04-19 | |
| 1PlusChem | 1P0251HN-100mg |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole |
947618-07-7 | 97% | 100mg |
$155.00 | 2024-04-19 |
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole
(S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole: A Comprehensive Overview
The compound with CAS No 947618-07-7, known as (S)-4-(tert-butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and catalysis. This compound is notable for its unique structure, which combines a dihydrooxazole ring system with a diphenylphosphine group and a tert-butyl substituent. The molecule's stereochemistry, particularly the (S) configuration at the chiral center, plays a crucial role in its reactivity and selectivity in various chemical reactions.
Recent studies have highlighted the importance of this compound in asymmetric catalysis, where its chiral environment facilitates the formation of enantioselective products. The diphenylphosphine group serves as a key functional moiety, enabling the molecule to act as a ligand in transition metal-catalyzed reactions. For instance, researchers have employed this compound in palladium-catalyzed cross-coupling reactions, demonstrating its ability to induce high levels of enantioselectivity. This makes it a valuable tool in the synthesis of complex organic molecules, particularly those with pharmaceutical relevance.
The synthesis of (S)-4-(tert-butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the construction of the dihydrooxazole ring via an intramolecular cyclization reaction and the subsequent introduction of the diphenylphosphine group through a nucleophilic substitution process. The tert-butyl group is introduced to enhance the molecule's stability and solubility properties.
One of the most intriguing aspects of this compound is its versatility in different chemical environments. Its ability to coordinate with transition metals such as palladium and nickel has made it an indispensable ligand in modern organometallic chemistry. Furthermore, the tert-butyl substituent not only contributes to the molecule's steric bulk but also enhances its resistance to oxidation and hydrolysis under mild reaction conditions.
Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the diphenylphosphine group significantly influences the electron distribution around the metal center, thereby modulating the reaction pathway and selectivity. These findings have paved the way for the rational design of new catalyst systems based on this compound.
In terms of applications, (S)-4-(tert-butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole has found utility in various areas beyond traditional catalysis. For example, it has been employed as a chiral auxiliary in asymmetric induction strategies for constructing biologically active molecules. Its ability to induce high levels of enantioselectivity makes it particularly valuable in drug discovery programs where stereochemistry plays a critical role in biological activity.
Moreover, this compound has shown promise in materials science applications. Its unique combination of electronic and steric properties makes it an attractive candidate for designing new materials with tailored functionalities. Researchers are currently exploring its potential as a building block for constructing advanced materials with applications in electronics and optoelectronics.
In conclusion, (S)-4-(tert-but
947618-07-7 ((S)-4-(tert-Butyl)-2-(2-(2-(diphenylphosphino)phenyl)propan-2-yl)-4,5-dihydrooxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)